Cas no 2228804-77-9 (3,3-difluoro-3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropanoic acid)

3,3-Difluoro-3-(3-(1H-1,2,3,4-tetrazol-5-yl)phenyl)propanoic acid is a fluorinated aromatic compound featuring a tetrazole moiety and a propanoic acid group. The presence of difluoromethyl and tetrazole functional groups enhances its potential as a versatile intermediate in medicinal chemistry and agrochemical synthesis. The tetrazole ring contributes to metabolic stability and bioisosteric properties, while the difluoro substitution may improve lipophilicity and pharmacokinetic profiles. This compound is particularly valuable in the design of enzyme inhibitors or receptor modulators due to its structural rigidity and electronic effects. Its synthetic utility is further underscored by its compatibility with cross-coupling and derivatization reactions, making it a useful building block for advanced chemical applications.
3,3-difluoro-3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropanoic acid structure
2228804-77-9 structure
Product Name:3,3-difluoro-3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropanoic acid
CAS No:2228804-77-9
MF:C10H8F2N4O2
MW:254.192928314209
CID:6612694
PubChem ID:165630482
Update Time:2025-05-21

3,3-difluoro-3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3,3-difluoro-3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropanoic acid
    • 3,3-difluoro-3-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]propanoic acid
    • 2228804-77-9
    • EN300-1956406
    • Inchi: 1S/C10H8F2N4O2/c11-10(12,5-8(17)18)7-3-1-2-6(4-7)9-13-15-16-14-9/h1-4H,5H2,(H,17,18)(H,13,14,15,16)
    • InChI Key: YJVIAOBOOGPLEU-UHFFFAOYSA-N
    • SMILES: FC(CC(=O)O)(C1C=CC=C(C2N=NNN=2)C=1)F

Computed Properties

  • Exact Mass: 254.06153183g/mol
  • Monoisotopic Mass: 254.06153183g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 91.8Ų

3,3-difluoro-3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropanoic acid Pricemore >>

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Additional information on 3,3-difluoro-3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropanoic acid

Comprehensive Guide to 3,3-Difluoro-3-[3-(1H-1,2,3,4-Tetrazol-5-yl)Phenyl]Propanoic Acid (CAS No. 2228804-77-9): Properties, Applications, and Market Insights

3,3-Difluoro-3-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]propanoic acid (CAS 2228804-77-9) is a fluorinated organic compound featuring a tetrazole ring, a structural motif widely recognized in medicinal chemistry and material science. This compound has garnered significant attention due to its unique physicochemical properties, including high polarity, metabolic stability, and potential bioactivity. Researchers and industries are increasingly exploring its applications in pharmaceutical intermediates, agrochemicals, and advanced materials, aligning with the growing demand for fluorine-containing compounds in drug discovery.

The molecular structure of 3,3-difluoro-3-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]propanoic acid combines a difluorinated propanoic acid backbone with a tetrazole heterocycle, offering synergistic effects for hydrogen bonding and electron-withdrawing capabilities. Such characteristics make it a valuable building block in designing small-molecule inhibitors or ligands for biological targets. Recent studies highlight its relevance in addressing challenges like drug resistance and enzyme modulation, topics frequently searched in AI-driven drug development platforms.

From a synthetic perspective, CAS 2228804-77-9 is typically prepared via multi-step organic reactions, including cyclization and fluorination processes. Its carboxylic acid group allows further derivatization, enabling the creation of esters, amides, or metal complexes. This adaptability is crucial for industries focusing on high-value fine chemicals, where customization is key to meeting specific R&D requirements. Notably, the compound’s thermal stability and solubility profile have been optimized for scalable production, addressing common queries about process optimization in chemical forums.

In the pharmaceutical sector, 3,3-difluoro-3-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]propanoic acid is investigated for its role in bioisosteric replacements, a trending topic in computational chemistry. The tetrazole ring often mimics carboxylic acids in drug design, improving oral bioavailability and target selectivity. These attributes resonate with frequent searches on AI-assisted molecular docking and fragment-based drug discovery, positioning the compound as a hotspot for innovation.

Market analyses indicate rising demand for fluorinated tetrazole derivatives, driven by their utility in crop protection and electronic materials. Regulatory trends favoring eco-friendly fluorochemicals further boost adoption. For suppliers, emphasizing high-purity grades and custom synthesis services can capture niche segments, as evidenced by search volumes for bulk CAS 2228804-77-9 suppliers on B2B platforms.

In summary, 3,3-difluoro-3-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]propanoic acid exemplifies the intersection of fluorine chemistry and heterocyclic innovation. Its versatility across R&D verticals—from life sciences to material engineering—makes it a compound of enduring relevance, perfectly aligned with industry trends and researcher inquiries.

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